AEG 40730 dihydrochloride
Description
IAP antagonist; binds to the BIR3 domain of cIAP1, cIAP2 and XIAP with nanomolar affinity. Reduces cIAP1, cIAP2 and XIAP protein levels in human breast cancer MDA-MB-231 cells. Induces apoptosis in combination with TNF, and potentiates TRAIL-mediated apoptosis in human colorectal carcinoma HCT 116 cells. Cell permeable.
Scientific Research Applications
Tumor Aggressiveness in Gliomas Astrocyte elevated gene 1 (AEG-1) plays a significant role in the development and progression of cancers, particularly gliomas. It interacts with c-Jun and p300 to promote c-Jun transcriptional activity, leading to increased glioma cell proliferation and angiogenesis. This suggests that AEG-1 might be a potential target for treating gliomas (Liu et al., 2016).
Breast Cancer Progression and Survival AEG-1 is a novel prognostic marker for breast cancer progression and patient survival. Its expression is significantly higher in breast cancer cell lines and primary breast tumors compared to normal breast cells. High AEG-1 expression correlates with advanced clinical staging, tumor classification, node classification, metastasis classification, and shorter overall survival time. This implies AEG-1 as an independent prognostic indicator for breast cancer survival (Li et al., 2008).
Nuclear Factor κB Pathway Activation in Tumor Progression AEG-1 activates the Nuclear Factor κB (NF-κB) pathway, which is associated with tumor progression and metastasis. Enhanced AEG-1 expression leads to increased binding of the NF-κB p50/p65 complex, degradation of IκBα, and induction of NF-κB downstream genes. This finding highlights the potential of AEG-1 in promoting anchorage-independent growth and invasion in cancers (Emdad et al., 2006).
Squamous Cell Carcinoma of the Head and Neck In squamous cell carcinoma of the head and neck (SCCHN), miR‐30e‐5p targets AEG‐1 and plays a role in repressing angiogenesis and metastasis. This suggests that miR‐30e‐5p and AEG‐1 are valuable for predicting and treating SCCHN metastasis, indicating AEG-1's broader implications in different cancer types (Zhang et al., 2019).
General Role in Carcinogenic Process AEG-1 is a key contributor to the carcinogenic process in various organs. It is implicated in regulating processes like proliferation, invasion, metastasis, and gene expression. AEG-1's overexpression and inhibition studies in vitro and in vivo underscore its importance in cancer research (Sarkar et al., 2009).
properties
Molecular Formula |
C52H68F6N8O8.2HCl |
|---|---|
Molecular Weight |
1120.06 |
synonyms |
222,Trifluoro-N-[[(2S)-1-(N-methyl-L-analyl-L-threonyl)-2-pyrrolidinyl]methyl]-N-(2-phenylethyl)acetamide, diethyl ether with 2,4-hexadiyne-1.6-diol dihydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
